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Compound of Interest

Compound Name: 6,7-Dihydroquinolin-8(5H)-one

Cat. No.: B1314719

Essential Safety and Handling Guide for 6,7-
Dihydroquinolin-8(5H)-one

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 6,7-Dihydroquinolin-8(5H)-one.
Adherence to these protocols is essential for ensuring personal safety and maintaining a
secure laboratory environment.

Chemical Identifier:

e Name: 6,7-Dihydroquinolin-8(5H)-one

e CAS Number: 56826-69-8

e Physical Form: White to Yellow to Brown Solid[1]

Hazard Identification and Classification

6,7-Dihydroquinolin-8(5H)-one is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact. The following table summarizes its
hazard classifications according to the Globally Harmonized System (GHS).[1][2]
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Hazard Class Category Hazard Statement

H315: Causes skin irritation[1]

Skin Irritation 2
[2]
) o H319: Causes serious eye
Serious Eye Irritation 2 o
irritation[1][2]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[1][2]

Signal Word: Warning[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 6,7-Dihydroquinolin-8(5H)-one to
minimize exposure. The following table outlines the recommended PPE.
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Protection Type

Recommended Equipment

Specifications and Use

Eye and Face Protection

Safety Goggles with Side-
Shields

Must conform to EN 166 (EU)
or NIOSH (US) standards. A
face shield should be worn in
situations with a high risk of

splashing.[2]

Skin Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for integrity before use
and dispose of them after
handling the chemical.[3][4]

Laboratory Coat

A flame-resistant lab coat
should be worn over personal
clothing and kept fully
buttoned.[2][4]

Full-Length Pants and Closed-
Toe Shoes

Pants and shoes must cover
all exposed skin on the lower
body and feet.[3][4]

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside of a certified chemical
fume hood or if exposure limits
are exceeded. A full-face
respirator is recommended if

irritation is experienced.[2][4]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 6,7-Dihydroquinolin-8(5H)-one is critical for safety. The

following workflow outlines the key steps for preparation, handling, and cleanup.
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Preparation

[ Conduct Risk Assessment ]

Y
[ Select and Inspect PPE ]

Y
Ensure Fume Hood is Certified
and Functioning

\

Prepare Spill Kit

[ Weigh Solid in Fume Hood ]

\

( Dissolve in Appropriate Solvent ]

\

[ Perform Reaction in Closed System ]

\

[ Cleanup and Disposal )

\

[ Decontaminate Glassware and Surfaces ]

Y
[ Dispose of Waste in Labeled Container ]

\ 4
[ Remove and Dispose of PPE ]

Y
[ Wash Hands Thoroughly ]

Click to download full resolution via product page

Caption: Workflow for the safe handling of 6,7-Dihydroquinolin-8(5H)-one.
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Experimental Protocol for Safe Handling:

e Preparation:

[¢]

Conduct a thorough risk assessment for the planned experiment.

[¢]

Select and inspect all necessary PPE as outlined in the table above.

[e]

Ensure a certified chemical fume hood is available and functioning correctly.

o

Have a chemical spill kit readily accessible.
e Handling:

o All handling of solid 6,7-Dihydroquinolin-8(5H)-one, including weighing, must be
performed in a chemical fume hood to avoid inhalation of dust.[2]

o When preparing solutions, add the solid to the solvent slowly to avoid splashing.

o If the procedure involves heating, use a controlled heating source such as a heating
mantle and ensure the setup is secure.

o Keep the container tightly closed when not in use.[2]

e Cleanup:

[¢]

Decontaminate all glassware and surfaces that have come into contact with the chemical.

[e]

Dispose of contaminated materials, including gloves and any excess reagent, in a clearly
labeled hazardous waste container.

Remove PPE in the correct order to avoid cross-contamination.

[¢]

[e]

Wash hands thoroughly with soap and water after handling is complete.[5]

Emergency Procedures

In the event of exposure, immediate action is crucial.
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Exposure Route

First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Get medical help if irritation

occurs.[2]

Remove the individual to fresh air. If not

breathing, give artificial respiration. If breathing

Inhalation o ] ) o
is difficult, give oxygen. Seek medical attention if
you feel unwell.[2]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion

mouth with water. Seek immediate medical

attention.

Accidental Release

Evacuate the area. Wear appropriate PPE and
contain the spill using an inert absorbent
material. Collect the material into a sealed
container for disposal. Ensure adequate

ventilation.[2]

Storage and Disposal Plan

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[2]

e The storage area should be locked to restrict access.[2]

o Keep away from incompatible materials such as strong oxidizing agents.
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Disposal:
o Dispose of chemical waste in accordance with all local, state, and federal regulations.
e Do not dispose of down the drain or in general waste.

o Contaminated containers should be treated as hazardous waste and disposed of
accordingly. Contact your institution's environmental health and safety department for
specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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